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Compound of Interest

Compound Name: MDCC

Cat. No.: B140785 Get Quote

Welcome to the technical support center for MDCC labeling. This guide provides detailed

answers to frequently asked questions and troubleshooting advice to help you optimize your

MDCC (N-[2-(1-maleimidyl)ethyl]-7-(diethylamino)coumarin-3-carboxamide) labeling

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the chemical principle behind MDCC labeling?

MDCC is a thiol-reactive fluorescent probe.[1] Its maleimide group specifically reacts with the

sulfhydryl (thiol) group of a cysteine residue through a Michael-type addition reaction. This

forms a stable, covalent thioether bond, attaching the environmentally sensitive coumarin

fluorophore to the protein of interest.[1] The fluorescence of MDCC is highly sensitive to its

local environment, often exhibiting significant changes in intensity and emission wavelength

upon protein conformational changes, making it an excellent probe for studying protein

dynamics.[2][3][4]
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Troubleshooting Workflow

Problem Encountered

Low / No Labeling High Background Protein Precipitation

Was protein fully reduced
 and reducing agent removed?

Was excess dye removed
(e.g., SEC, dialysis)? Is dye:protein ratio too high?

Was dye handled correctly
(fresh, protected from light/moisture)?

Yes

Is the cysteine residue accessible?

Yes

Are blocking agents
(e.g., BSA, Tween-20) used?

Yes

Is buffer optimal for
protein stability (pH, salt)?

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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